Cas no 116409-31-5 (1-hydroxyisoquinoline-8-carboxylic acid)

• Product Name: 1-hydroxyisoquinoline-8-carboxylic acid
• CAS No: 116409-31-5
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD22380182
• CID: 1036407
• PubChem ID: 355244
• Update Time: 2025-06-18

1-hydroxyisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2-dihydroisoquinoline-8-carboxylic acid
• 1-oxo-2H-isoquinoline-8-carboxylic acid
• 1-Hydroxyisoquinoline-8-carboxylic acid
• NSC608555
• NSC-608555
• PS-18140
• DTXSID20326678
• AB92274
• P18647
• DB-329010
• 116409-31-5
• 1-Hydroxyisoquinoline-8-carboxylicacid
• CS-0309803
• 1-Oxo-1,2-dihydroisoquinoline-8-carboxylicacid
• 8-Isoquinolinecarboxylic acid, 1,2-dihydro-1-oxo-
• 1-hydroxyisoquinoline-8-carboxylic acid

• MDL： MFCD22380182
• Inchi： 1S/C10H7NO3/c12-9-8-6(4-5-11-9)2-1-3-7(8)10(13)14/h1-5H,(H,11,12)(H,13,14)
• InChI Key： QBXCLJYVSNJXSS-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2C=CN1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų